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Compound of Interest

Compound Name: Jasmolactone

Cat. No.: B1584086 Get Quote

Technical Support Center: Optimizing Jasmolactone
Production
Welcome to the technical support center for Jasmolactone production via fermentation. This

resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to

assist researchers, scientists, and drug development professionals in overcoming common

challenges during experimental work.

Frequently Asked Questions (FAQs)
Q1: What is the biosynthetic pathway for jasmolactone?

A1: Jasmolactone biosynthesis is part of the oxylipin pathway, which is derived from fatty

acids. The process begins with an unsaturated fatty acid, such as linolenic acid or linoleic acid.

This substrate is then acted upon by lipoxygenases (LOXs).[1] The pathway proceeds through

several enzymatic steps involving hydroperoxy fatty acids to ultimately form the characteristic

lactone ring structure of jasmolactone.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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